(2-((2,5-dimethylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(morpholinosulfonyl)phenyl)methanone

• IUPAC Name: [2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(4-morpholin-4-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C23H27N3O4S2/c1-17-3-4-18(2)20(15-17)16-31-23-24-9-10-26(23)22(27)19-5-7-21(8-6-19)32(28,29)25-11-13-30-14-12-25/h3-8,15H,9-14,16H2,1-2H3
• InChI Key: BIZVKYNWHBWKHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NCCN2C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C23H27N3O4S2
• Molecular Weight: 473.6 g/mol

Description

(2-((2,5-dimethylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(4-(morpholinosulfonyl)phenyl)methanone is a useful research compound. Its molecular formula is C23H27N3O4S2 and its molecular weight is 473.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Novel Thieno[2,3-b]-Thiophene Derivatives : A study by Mabkhot, Kheder, and Al-Majid (2010) described the synthesis of new derivatives incorporating a thieno[2,3-b]thiophene moiety, showcasing the versatility of such compounds in chemical synthesis (Mabkhot, Kheder, & Al-Majid, 2010).

• Antioxidant Properties of Phenylmethanone Derivatives : Çetinkaya et al. (2012) synthesized derivatives of (3,4‐Dihydroxyphenyl)(2,3,4‐trihydroxyphenyl)methanone, demonstrating their potent antioxidant activities, suggesting their utility in medicinal chemistry for developing antioxidant agents (Çetinkaya, Göçer, Menzek, & Gülçin, 2012).

Enzyme Inhibitory and Antitumor Activities

• Enzyme Inhibitory Activity of Pyrazole Derivatives : A study by Cetin et al. (2021) focused on 1-Phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide derivatives, evaluating their inhibitory activities against enzymes such as acetylcholinesterase and butyrylcholinesterase, indicating the therapeutic potential of such compounds in neurodegenerative diseases (Cetin, Türkan, Bursal, & Murahari, 2021).

• Antitumor Activity of Indazolyl(Phenyl)Methanone : Tang and Fu (2018) synthesized 3-Amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone, which showed significant inhibition against cancer cell lines, demonstrating the compound's potential in cancer research (Tang & Fu, 2018).

Electrochemical and Electrochromic Properties

• Electrochromic Polymers : Hu et al. (2013) developed new electrochromic materials containing carbazole and phenyl-methanone units, demonstrating their utility in creating fast-switching and stable electrochromic devices (Hu, Zhang, Lv, Ouyang, Fu, & Zhang, 2013).